![molecular formula C23H30N4O3 B2587717 N1-benzyl-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide CAS No. 903304-52-9](/img/structure/B2587717.png)
N1-benzyl-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
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Description
N1-benzyl-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H30N4O3 and its molecular weight is 410.518. The purity is usually 95%.
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Scientific Research Applications
Arylpiperazine Derivatives as Serotonin Ligands
Arylpiperazine derivatives have been identified as having high affinity for 5-HT1A serotonin receptors, a key target in the treatment of neurological disorders. Compounds with specific structural features, such as certain aryl and alkyl substitutions, have been found to display significant binding affinity, making them potential candidates for further development as therapeutic agents in treating conditions like depression, anxiety, and other serotonin-related disorders (R. Glennon et al., 1988).
H1-antihistaminic Agents
A series of benzimidazole derivatives, structurally related to arylpiperazine, have shown potent H1-antihistaminic activity. The structure-activity relationship studies indicate that certain substitutions on the benzimidazole nucleus significantly enhance antihistaminic activity. These findings suggest the potential of such compounds in developing new therapeutic agents for allergic reactions and related conditions (R. Iemura et al., 1986).
Serotonin Receptor Ligands
Research on substituted 1,3,5-triazinylpiperazines has explored their affinity and selectivity towards the human serotonin 5-HT6 receptor, an important target in neurodegenerative and psychiatric disorders. The introduction of various linkers and aromatic substituents has led to the identification of compounds with promising activity, highlighting the potential for developing new treatments for cognitive deficits and mood disorders (D. Łażewska et al., 2019).
Cyclooxygenase 2 Inhibitors
Novel oxazine derivatives have been synthesized and characterized, demonstrating specificity in inhibiting cyclooxygenase 2 (COX2) over COX1. This selectivity is crucial for developing anti-inflammatory drugs with reduced gastrointestinal side effects. Molecular docking analyses have provided insights into the binding interactions, guiding the design of COX2-specific inhibitors (V. Srinivas et al., 2015).
Serotonin Type 2C Receptor Inverse Agonists
Compounds acting as inverse agonists for the serotonin type 2C receptor have been studied for their potential antidepressant effects. Such agents have shown promise in preclinical models, displaying rapid and sustained effects in reducing immobility time in the forced swim test, a measure of antidepressant activity. These findings open avenues for developing new therapeutic options for depression (A. Dekeyne et al., 2012).
Properties
IUPAC Name |
N-benzyl-N'-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O3/c1-26-12-14-27(15-13-26)21(19-8-10-20(30-2)11-9-19)17-25-23(29)22(28)24-16-18-6-4-3-5-7-18/h3-11,21H,12-17H2,1-2H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOPVVYVJHRUOBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C(=O)NCC2=CC=CC=C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.